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Compound of Interest

Compound Name: SE-7552

Cat. No.: B15135613 Get Quote

This document provides immediate, essential guidance for the proper disposal of SE-7552, a

potent and selective HDAC6 inhibitor used in laboratory research. The following procedures are

based on established best practices for handling chemical waste in a research environment.

Adherence to these guidelines is critical for ensuring personnel safety and environmental

protection.

SE-7552: Key Data for Handling and Disposal
For the safe handling and disposal of SE-7552, it is crucial to be aware of its chemical and

physical properties. The following table summarizes key information relevant to its

management as a laboratory chemical.
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Property Value Citation

Chemical Name SE-7552 [1]

Molecular Formula C₁₄H₁₅F₂N₃O₃

Purity 98.35% - 99.48% [1][2]

Appearance A crystalline solid

Solubility Soluble in DMSO [1]

Storage
Store at -20°C for up to 1

month
[1]

Primary Hazard
Potent enzyme inhibitor;

handle with care
[1][2]

Disposal Consideration
Dispose of as hazardous

chemical waste
[3][4]

Disposal Protocol for SE-7552
The following step-by-step protocol outlines the recommended procedure for the disposal of

SE-7552. This protocol is designed to be followed by trained laboratory personnel in a

controlled setting.

Personnel Protective Equipment (PPE) Required:

Safety goggles

Chemical-resistant gloves

Laboratory coat

Procedure:

Waste Segregation:

Do not mix SE-7552 waste with other chemical waste streams unless compatibility has

been confirmed.
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Keep solid waste (e.g., contaminated gloves, weigh boats, pipette tips) separate from

liquid waste.

Solid Waste Handling:

Collect all solid materials contaminated with SE-7552 in a designated, clearly labeled, and

sealable hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste Handling:

For solutions containing SE-7552, transfer the liquid to a designated, leak-proof, and

clearly labeled hazardous waste container.

If SE-7552 is in a solvent, the waste container must be compatible with that solvent.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "SE-
7552," and the approximate quantity.

Include the date of waste generation.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area.

The storage area should be away from incompatible materials.[5]

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EH&S) department or a

certified hazardous waste disposal contractor to arrange for pickup and disposal.[6]

Provide the waste manifest or any other required documentation to the disposal service.

Decontamination:
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Thoroughly decontaminate all surfaces and equipment that came into contact with SE-
7552 using an appropriate solvent and cleaning procedure.

Dispose of all cleaning materials as solid hazardous waste.

Logical Workflow for SE-7552 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of SE-7552.
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Start: SE-7552 Waste Generated

Identify Waste Type

Solid Waste

Solid

Liquid Waste

Liquid

Package in Labeled, Sealed Container

Store in Secondary Containment

Contact EH&S for Pickup

Decontaminate Work Area

End: Disposal Complete
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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